Cas no 899758-20-4 (N-(3-fluoro-4-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide
• CAS No: 899758-20-4
• MF: C₁₇H₁₅FN₂O₄S
• MW: 362.375406503677
• CID: 5487862
• PubChem ID: 16803829
• Update Time: 2025-07-16

N-(3-fluoro-4-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide
• 899758-20-4
• SR-01000915966
• AKOS024676711
• SR-01000915966-1
• 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(3-fluoro-4-methylphenyl)propanamide
• F2750-0069

• Inchi： 1S/C17H15FN2O4S/c1-10-7-8-12(9-14(10)18)19-16(21)11(2)20-17(22)13-5-3-4-6-15(13)25(20,23)24/h3-9,11H,1-2H3,(H,19,21)
• InChI Key： YILAAWVQVSOJAC-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1C(C(NC1C=CC(C)=C(C=1)F)=O)C)=O)(=O)=O

Computed Properties

• Exact Mass: 362.07365630g/mol
• Monoisotopic Mass: 362.07365630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.9Ų

Additional information on N-(3-fluoro-4-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

Research Briefing on N-(3-fluoro-4-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide (CAS: 899758-20-4)

N-(3-fluoro-4-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide (CAS: 899758-20-4) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzothiazole sulfonamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific enzymatic pathways and protein-protein interactions. The structural complexity and functional diversity of this molecule make it a compelling subject for ongoing research efforts aimed at understanding its pharmacological properties and therapeutic utility.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 899758-20-4. Preliminary findings suggest that this compound exhibits potent inhibitory effects on certain inflammatory mediators, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its ability to selectively target specific protein domains has sparked interest in its application as a tool compound for probing biological pathways and validating drug targets. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, is currently under investigation to further assess its suitability for clinical development.

In vitro and in vivo studies have demonstrated that 899758-20-4 possesses a favorable safety profile, with minimal off-target effects observed at therapeutic concentrations. These findings are particularly encouraging, as they suggest a high degree of specificity and selectivity for the intended biological targets. Moreover, recent advancements in synthetic chemistry have enabled the scalable production of this compound, facilitating its use in larger preclinical and clinical studies. Researchers are also exploring the potential of structural modifications to optimize its efficacy and reduce any residual toxicity.

The therapeutic potential of 899758-20-4 extends beyond inflammation, with emerging evidence pointing to its utility in oncology. Early-stage research indicates that this compound may interfere with key signaling pathways involved in tumor growth and metastasis, offering a new avenue for cancer therapy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinically viable treatments. The integration of computational modeling and high-throughput screening techniques is expected to further refine the understanding of this compound's mode of action and therapeutic scope.

In conclusion, N-(3-fluoro-4-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide (CAS: 899758-20-4) represents a promising candidate for drug development, with its multifaceted biological activities and favorable pharmacological properties. Continued research efforts are essential to fully unlock its therapeutic potential and address any remaining challenges related to its clinical application. This brief highlights the current state of knowledge and underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and pharmaceutical sciences.